Cas no 2172052-39-8 (7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid)

• Product Name: 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid
• CAS No: 2172052-39-8
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• CID: 6507547
• PubChem ID: 165817435
• Update Time: 2025-05-20

7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid
• 2172052-39-8
• EN300-1581922
• 7-bromo-3-[2-(methylsulfanyl)ethyl]quinoline-4-carboxylic acid

• Inchi： 1S/C13H12BrNO2S/c1-18-5-4-8-7-15-11-6-9(14)2-3-10(11)12(8)13(16)17/h2-3,6-7H,4-5H2,1H3,(H,16,17)
• InChI Key： SKCANETVVXXRCG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC=C(C=2C(=O)O)CCSC

Computed Properties

• Exact Mass: 324.97721g/mol
• Monoisotopic Mass: 324.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.5Ų

Additional information on 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid

Introduction to 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic Acid (CAS No. 2172052-39-8)

7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid, with the CAS number 2172052-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and therapeutic potential. The presence of a bromine atom at the 7-position and a 2-(methylsulfanyl)ethyl substituent at the 3-position introduces unique chemical properties that make it a valuable scaffold for drug discovery.

The structure of 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid incorporates several key functional groups that contribute to its reactivity and potential applications. The bromine atom serves as a handle for further chemical modifications, allowing researchers to explore various derivatization strategies. Additionally, the 2-(methylsulfanyl)ethyl side chain introduces a polar region, enhancing the compound's solubility and interaction with biological targets. These features make it an attractive candidate for developing novel therapeutic agents.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid may confer additional biological activities, making it a promising candidate for further investigation. For instance, studies have shown that quinoline-based compounds can interfere with bacterial DNA gyrase and topoisomerase II, leading to their potent antibacterial effects. The bromine substituent in this compound could potentially enhance these interactions, providing a basis for developing new antibiotics.

The carboxylic acid group at the 4-position of 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid offers another avenue for functionalization. This group can be used to form esters, amides, or other derivatives, which can modify the pharmacokinetic properties of the compound. Such modifications are crucial in drug development, as they can improve bioavailability, metabolic stability, and target specificity. The versatility of this compound's structure allows for a wide range of chemical manipulations, making it a versatile tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can be used to identify how 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid interacts with biological targets such as enzymes and receptors. These studies can provide insights into its mechanism of action and help guide the design of more effective derivatives. For example, molecular docking simulations have been employed to predict binding affinities and identify key interactions between quinoline derivatives and their targets.

The synthesis of 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of quinoline precursors followed by nucleophilic substitution reactions to introduce the 2-(methylsulfanyl)ethyl group. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability, which is essential for both research and industrial applications.

The pharmacological evaluation of 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. Additionally, preliminary evidence suggests that this compound may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings underscore its potential as a lead compound for developing new therapeutic agents.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. The availability of high-quality compounds like 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid from specialized suppliers has facilitated such collaborations by providing researchers with access to diverse chemical libraries. These libraries are essential for high-throughput screening (HTS) campaigns, which are critical for identifying hits with promising biological activity.

In conclusion, 7-bromo-3-2-(methylsulfanyl)ethylquinoline-4-carboxylic acid (CAS No. 2172052-39-8) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique chemical features make it an attractive scaffold for developing novel therapeutic agents with diverse biological activities. Ongoing studies continue to explore its pharmacological properties and synthetic possibilities, paving the way for new discoveries in drug development.